Cas no 71139-94-1 (2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine)
2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
- [1,2,4]Triazolo[1,5-a]pyridine, 2-(chloromethyl)-
- 71139-94-1
- KGIPMUQPJGNQOT-UHFFFAOYSA-N
- EN300-6495420
- SCHEMBL10277904
- G68468
- DB-216516
- 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
-
- Inchi: 1S/C7H6ClN3/c8-5-6-9-7-3-1-2-4-11(7)10-6/h1-4H,5H2
- InChI Key: KGIPMUQPJGNQOT-UHFFFAOYSA-N
- SMILES: C12=NC(CCl)=NN1C=CC=C2
Computed Properties
- Exact Mass: 167.0250249g/mol
- Monoisotopic Mass: 167.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- pka: 2.00±0.30(Predicted)
2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6495420-0.05g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 0.05g |
$315.0 | 2023-05-31 | |
| Enamine | EN300-6495420-0.1g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 0.1g |
$470.0 | 2023-05-31 | |
| Enamine | EN300-6495420-0.25g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 0.25g |
$672.0 | 2023-05-31 | |
| Enamine | EN300-6495420-0.5g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 0.5g |
$1058.0 | 2023-05-31 | |
| Enamine | EN300-6495420-1.0g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 1g |
$1357.0 | 2023-05-31 | |
| Enamine | EN300-6495420-2.5g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 2.5g |
$2660.0 | 2023-05-31 | |
| Enamine | EN300-6495420-5.0g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 5g |
$3935.0 | 2023-05-31 | |
| Enamine | EN300-6495420-10.0g |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 10g |
$5837.0 | 2023-05-31 | |
| 1PlusChem | 1P00FGMT-50mg |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 50mg |
$149.00 | 2024-04-21 | |
| 1PlusChem | 1P00FGMT-100mg |
2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine |
71139-94-1 | 95% | 100mg |
$239.00 | 2024-04-21 |
2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine
Recent Advances in the Application of 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS: 71139-94-1) in Chemical Biology and Pharmaceutical Research
The compound 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine (CAS: 71139-94-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, featuring a triazolopyridine core with a chloromethyl substituent, serves as a valuable intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and targeted therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The chloromethyl group facilitated efficient functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, highlighting the compound's potential in oncology drug development.
In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the application of 71139-94-1 in creating triazolopyridine derivatives with broad-spectrum antibacterial activity. The chloromethyl group allowed for rapid derivatization, yielding compounds effective against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking studies revealed that these derivatives interfere with bacterial cell wall biosynthesis, suggesting a novel mechanism of action distinct from current antibiotics.
Recent advancements in chemical biology have also exploited 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine as a versatile warhead for covalent inhibitor design. A Nature Chemical Biology publication (2024) detailed its use in developing targeted covalent inhibitors of KRAS G12C, a challenging oncogenic target. The compound's reactivity profile enabled selective modification of the mutant cysteine residue while maintaining excellent pharmacokinetic properties, offering new therapeutic avenues for pancreatic and lung cancers.
The synthetic utility of 71139-94-1 has been further expanded through innovative methodologies. A 2024 Organic Letters report described a metal-free, one-pot cascade reaction utilizing this building block to construct complex polyheterocyclic systems. This green chemistry approach achieved excellent yields (85-92%) under mild conditions, demonstrating the compound's versatility in sustainable pharmaceutical synthesis.
Ongoing research continues to explore the potential of 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine in various therapeutic areas. Current clinical investigations include its derivatives as potential treatments for autoimmune disorders and neurodegenerative diseases. The compound's unique physicochemical properties, including favorable logP values and metabolic stability, make it particularly attractive for CNS-targeted drug development.
In conclusion, 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine (71139-94-1) has emerged as a privileged scaffold in modern drug discovery. Its synthetic accessibility, diverse reactivity, and demonstrated biological activities position it as a valuable tool for addressing current challenges in medicinal chemistry. Future research directions likely include further exploration of its applications in targeted protein degradation, PROTAC development, and as a versatile handle for bioconjugation strategies in chemical biology.
71139-94-1 (2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)